Cas no 1261917-88-7 (2-Methyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol)

• Product Name: 2-Methyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol
• CAS No: 1261917-88-7
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• MDL: MFCD18313522
• CID: 2763359
• PubChem ID: 53219215
• Update Time: 2025-04-21

2-Methyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 1261917-88-7
• MFCD18313522
• 2-METHYL-4-[4-(PIPERIDIN-1-YLSULFONYL)PHENYL]PHENOL
• 2-Methyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol, 95%
• 3-Methyl-4'-(piperidine-1-sulfonyl)[1,1'-biphenyl]-4-ol
• DTXSID90684070
• 2-Methyl-4-[4-(piperidin-1-ylsulfonyl)phenyl]phenol

• MDL： MFCD18313522
• Inchi： 1S/C18H21NO3S/c1-14-13-16(7-10-18(14)20)15-5-8-17(9-6-15)23(21,22)19-11-3-2-4-12-19/h5-10,13,20H,2-4,11-12H2,1H3
• InChI Key： XOVCQZGTRCWTGS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C2C=CC(=C(C)C=2)O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 331.12421471Da
• Monoisotopic Mass: 331.12421471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 66Ų